Cas no 137522-54-4 (6-Amino-5-carbamoyl-2-methylnicotinic acid)

• Product Name: 6-Amino-5-carbamoyl-2-methylnicotinic acid
• CAS No: 137522-54-4
• MF: C₈H₉N₃O₃
• MW: 195.175361394882
• CID: 1020738
• Update Time: 2023-08-02

6-Amino-5-carbamoyl-2-methylnicotinic acid Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxylicacid,6-amino-5-(aminocarbonyl)-2-methyl-(9CI)
• 6-amino-5-carbamoyl-2-methylpyridine-3-carboxylic acid
• 6-amino-5-carbamoyl-2-methylnicotinic acid
• 3-pyridinecarboxylic acid,6-amino-5-(aminocarbonyl)-2-methyl-
• 6-Amino-5-carbamoyl-2-methylnicotinic acid

• Inchi： 1S/C8H9N3O3/c1-3-4(8(13)14)2-5(7(10)12)6(9)11-3/h2H,1H3,(H2,9,11)(H2,10,12)(H,13,14)
• InChI Key： CKDKZUBOYNWFEE-UHFFFAOYSA-N
• SMILES： OC(C1=CC(C(N)=O)=C(N)N=C1C)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 256
• XLogP3: -0.1
• Topological Polar Surface Area: 119